Cas no 1245646-71-2 (Ethyl 1-O-Tolyl-1H-1,2,4-triazole-3-carboxylate)

• Product Name: Ethyl 1-O-Tolyl-1H-1,2,4-triazole-3-carboxylate
• CAS No: 1245646-71-2
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD13195260
• CID: 1035158
• PubChem ID: 71304241
• Update Time: 2025-04-20

Ethyl 1-O-Tolyl-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(o-tolyl)-1H-1,2,4-triazole-3-carboxylate
• ethyl 1-(2-methylphenyl)-1,2,4-triazole-3-carboxylate
• AK130044
• ethyl 1-o-tolyl-1H-[1,2,4]TRIAZOLE-3-carboxylate
• KB-251901
• KB-50706
• DB-124691
• 1245646-71-2
• DTXSID20745204
• SCHEMBL15754627
• Ethyl1-(o-tolyl)-1H-1,2,4-triazole-3-carboxylate
• ethyl 1-(o-tolyl)-1,2,4-triazole-3-carboxylate
• Ethyl 1-(2-methylphenyl)-1H-1,2,4-triazole-3-carboxylate
• GIDGBYYXSWIIBC-UHFFFAOYSA-N
• Ethyl 1-O-Tolyl-1H-1,2,4-triazole-3-carboxylate

• MDL： MFCD13195260
• Inchi： 1S/C12H13N3O2/c1-3-17-12(16)11-13-8-15(14-11)10-7-5-4-6-9(10)2/h4-8H,3H2,1-2H3
• InChI Key： GIDGBYYXSWIIBC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1N=CN(C2C=CC=CC=2C)N=1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles